Cas no 108282-38-8 (4-Amino-5-chloro-2-ethoxybenzoic acid)

• Product Name: 4-Amino-5-chloro-2-ethoxybenzoic acid
• CAS No: 108282-38-8
• MF: C₉H₁₀ClNO₃
• MW: 215.633601665497
• MDL: MFCD03840527
• CID: 62715
• Update Time: 2025-08-05

4-Amino-5-chloro-2-ethoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5-chloro-2-ethoxybenzoic acid
• 2-Ethoxy-4-amino-5-chlorobenzoic acid
• Mosapride Impurity L
• Mosapride Impurity I
• Mosapride citrate dihydrate Impurity I
• Benzoic acid,4-aMino-5-chloro-2-ethoxy-
• 3-Carbomethoxy-1-chloro-4-methoxyanaline
• METHYL 4-AMINO-5-CHLORO-2-METHOXYBENZOATE
• 4-amino-5-chloro-2-ethoxy-benzoic acid (intermediate of mosapride citrate )
• 4-Amino-5-Chloro-2-Ethoxy Benzoic Acid 2-Ethoxy-4-Amino-5-Chlorobenzoic Acid
• 4-Amino-5-Chloro-2-Ethoxy benzoic acid
• 4-amino-5-chloro-2-ethoxy-benzoic Acid
• Benzoic acid, 4-amino-5-chloro-2-ethoxy-
• KSC498C3R
• XWGYOMHQGQZRLC-UHFFFAOYSA-
• XWGYOMHQGQZRLC-UHFFFAOYSA-N
• BCP07327
• 2-ethoxy-4-amino5-chlorobenzoic acid
• RP26927
• RL00343
• FCH1323636
• 4-ammo-5-chloro-2
• 4-ammo-5-chloro-2-ethoxy benzoic acid

• MDL： MFCD03840527
• Inchi： 1S/C9H10ClNO3/c1-2-14-8-4-7(11)6(10)3-5(8)9(12)13/h3-4H,2,11H2,1H3,(H,12,13)
• InChI Key： XWGYOMHQGQZRLC-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)O)=C(C=C1N)OCC

Computed Properties

• Exact Mass: 215.03500
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• XLogP3: 1.6
• Topological Polar Surface Area: 72.6

Experimental Properties

• Color/Form: Not determined
• Melting Point: 167.0 to 171.0 deg-C
• Boiling Point: 377.7℃ at 760mmHg
• PSA: 72.55000
• LogP: 2.60030
• Solubility: Not determined

4-Amino-5-chloro-2-ethoxybenzoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• WGK Germany：1
• Safety Instruction： S26; S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Store at room temperature

Additional information on 4-Amino-5-chloro-2-ethoxybenzoic acid

4-Amino-5-chloro-2-ethoxybenzoic Acid: A Comprehensive Overview

4-Amino-5-chloro-2-ethoxybenzoic acid, identified by the CAS number 108282-38-8, is a versatile organic compound with significant applications in various fields of chemistry and pharmacology. This compound, characterized by its unique structure and functional groups, has garnered attention in recent years due to its potential in drug development, material science, and as a precursor for advanced chemical syntheses. This article delves into the structural properties, chemical characteristics, applications, and the latest research findings related to this compound.

The molecular structure of 4-amino-5-chloro-2-ethoxybenzoic acid comprises a benzene ring with three substituents: an amino group (-NH₂) at the 4-position, a chlorine atom (Cl) at the 5-position, and an ethoxy group (-OCH₂CH₃) at the 2-position. Additionally, a carboxylic acid group (-COOH) is attached to the benzene ring at the 1-position. This arrangement of functional groups imparts unique chemical properties to the molecule, making it highly reactive and suitable for various chemical transformations.

The presence of multiple functional groups in 4-amino-5-chloro-2-ethoxybenzoic acid allows for a wide range of chemical reactions. The amino group can participate in nucleophilic substitutions or act as a hydrogen bond donor, while the chlorine atom can facilitate electrophilic aromatic substitutions. The ethoxy group introduces electron-donating effects, enhancing the molecule's reactivity in certain conditions. The carboxylic acid group is particularly valuable for forming esters or amides, which are commonly used in pharmaceuticals and agrochemicals.

Recent studies have highlighted the potential of 4-amino-5-chloro-2-ethoxybenzoic acid as an intermediate in the synthesis of bioactive compounds. For instance, researchers have explored its role in developing anti-inflammatory agents and antimicrobial drugs. The compound's ability to undergo various coupling reactions has made it a valuable precursor for creating complex molecules with therapeutic potential.

In terms of physical properties, 4-amino-5-chloro-2-ethoxybenzoic acid exhibits a melting point of approximately 180°C and is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. Its solubility profile makes it suitable for use in organic synthesis reactions that require precise control over reaction conditions.

The synthesis of 4-amino-5-chloro-2-ethoxybenzoic acid typically involves multi-step processes that include nucleophilic aromatic substitution, Friedel-Crafts alkylation, and oxidation reactions. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, leading to higher yields of the desired product.

4-Amino-5-chloro-2-ehtoxibenzoic acid's applications extend beyond pharmaceuticals. It has been utilized as a building block in the development of advanced materials such as polymers and coatings. Its ability to form stable ester linkages makes it an attractive candidate for creating biodegradable polymers with tailored mechanical properties.

In conclusion, CAS No. 108282-38-based compounds like 4-amino-5-chloro-2-ehtoxibenzoic acid's versatility and reactivity make it an invaluable tool in modern chemistry. As research continues to uncover new applications and synthesis methods, this compound is poised to play an even greater role in advancing scientific discoveries across multiple disciplines.